N-(3-chloro-2-methylphenyl)formamide
Overview
Description
N-(3-chloro-2-methylphenyl)formamide, commonly referred to as CMF, is an organic compound belonging to the family of amides. It is a white, crystalline solid with a melting point of 114-115°C and a molecular weight of 177.57 g/mol. CMF is used in a variety of applications, such as in the synthesis of pharmaceuticals, in the production of polymers and in the synthesis of other organic compounds.
Scientific Research Applications
Chemical Synthesis
N-substituted formamides, like N-(3-chloro-2-methylphenyl)formamide, are significant in chemical synthesis. They serve as a source of amide in the palladium-catalyzed aminocarbonylation of aryl halides, presenting a safer alternative to using toxic carbon monoxide gas (Sawant et al., 2011). Additionally, this compound is used in the preparation of various alkyl and aryl isocyanides, showcasing its versatility in creating different chemical entities (Kobayashi et al., 2011).
Green Chemistry
In the context of green chemistry, formamides including N-(3-chloro-2-methylphenyl)formamide, are employed in the synthesis of formamides containing unsaturated groups. This synthesis leverages CO2 and H2, promoting environmentally friendly practices and illustrating the compound's role in sustainable chemical processes (Liu et al., 2017).
Catalysis
The compound is instrumental in catalysis, as seen in the selective N-formylation of amines with CO2 and phenylsilane. The choice of ligand in this process can effectively switch between N-formylation and N-methylation, highlighting the compound's significance in fine-tuning chemical reactions (Li et al., 2018).
Material Science
In material science, N-(3-chloro-2-methylphenyl)formamide is a part of the study on polymorphism and phase transformations. This research explores the influence of hydrogen bonding, chloro-methyl exchange, and intermolecular interactions, thereby contributing to the understanding of the structural and thermal properties of materials (Omondi et al., 2005).
Medicinal Chemistry
While the compound itself is not directly used in medicinal applications, its structural analogs and derivatives are studied for their inhibitory effects on human alcohol dehydrogenase isoenzymes. This research offers insights into the enzyme's substrate-level structural differences, underscoring the broader relevance of N-substituted formamides in biomedical research (Gibbons & Hurley, 2004).
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)formamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c1-6-7(9)3-2-4-8(6)10-5-11/h2-5H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUWRYAVUKJZWLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3021695 |
Source
|
| Record name | 3'-Chloro-o-formotoluidide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3021695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
71862-02-7 |
Source
|
| Record name | NSC88057 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88057 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3'-Chloro-o-formotoluidide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3021695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-CHLORO-O-FORMOTOLUIDIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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